Cas no 886503-57-7 (2-Methoxy-5-(trifluoromethoxy)phenylacetonitrile)

• Product Name: 2-Methoxy-5-(trifluoromethoxy)phenylacetonitrile
• CAS No: 886503-57-7
• MF: C₁₀H₈F₃NO₂
• MW: 231.171233177185
• MDL: MFCD04972914
• CID: 3031250
• PubChem ID: 17750807
• Update Time: 2025-06-11

2-Methoxy-5-(trifluoromethoxy)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(METHOXY)-5-(TRIFLUOROMETHOXY)PHENYLACETONITRILE
• 2-[2-methoxy-5-(trifluoromethoxy)phenyl]acetonitrile
• MFCD04972914
• AKOS015957001
• CS-0330572
• 2-Methoxy-5-(trifluoromethoxy)phenylacetonitrile
• JS-4487
• 886503-57-7
• 2-(Methoxy)-5-(trifluoromethoxy)phenyl acetonitrile
• 2-(2-Methoxy-5-(trifluoromethoxy)phenyl)acetonitrile

• MDL： MFCD04972914
• Inchi： 1S/C10H8F3NO2/c1-15-9-3-2-8(16-10(11,12)13)6-7(9)4-5-14/h2-3,6H,4H2,1H3
• InChI Key： PYMJZXVYXJIZQJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(CC#N)C=1)OC)(F)F

Computed Properties

• Exact Mass: 231.05071298Da
• Monoisotopic Mass: 231.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.3Ų

Additional information on 2-Methoxy-5-(trifluoromethoxy)phenylacetonitrile

Introduction to 2-Methoxy-5-(trifluoromethoxy)phenylacetonitrile (CAS No. 886503-57-7)

2-Methoxy-5-(trifluoromethoxy)phenylacetonitrile (CAS No. 886503-57-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. The presence of a methoxy group and a trifluoromethoxy substituent on the phenyl ring, along with the cyano group, imparts distinct chemical and biological properties that make it an intriguing candidate for further investigation.

The chemical structure of 2-Methoxy-5-(trifluoromethoxy)phenylacetonitrile is defined by its molecular formula C₁₁H₉F₃NO₂. The methoxy group (OCH₃) and the trifluoromethoxy group (OCF₃) are key functional groups that contribute to the compound's electronic and steric properties. These groups can influence the compound's solubility, reactivity, and interactions with biological targets. The cyano group (CN) further enhances the compound's reactivity and potential for bioconjugation, making it a valuable building block in synthetic chemistry.

In recent years, 2-Methoxy-5-(trifluoromethoxy)phenylacetonitrile has been studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound as a precursor in the synthesis of potent inhibitors of specific enzymes involved in cancer pathways. The trifluoromethoxy group has been shown to enhance the lipophilicity and metabolic stability of these inhibitors, which are crucial factors for their efficacy and pharmacokinetic properties.

Beyond its use as an intermediate, 2-Methoxy-5-(trifluoromethoxy)phenylacetonitrile has also been explored for its direct biological activities. Research conducted at a leading pharmaceutical institute demonstrated that this compound exhibits significant anti-inflammatory effects by modulating key signaling pathways involved in inflammation. The methoxy and trifluoromethoxy groups play a crucial role in these interactions, suggesting that structural modifications can be used to fine-tune the compound's biological activity.

The synthetic accessibility of 2-Methoxy-5-(trifluoromethoxy)phenylacetonitrile is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for various applications. One such method involves the reaction of 2-methoxy-5-trifluoromethylbenzonitrile with acetonitrile under specific conditions, yielding high yields and purity levels. This synthetic flexibility allows researchers to easily incorporate this compound into complex molecular architectures.

In addition to its pharmaceutical applications, 2-Methoxy-5-(trifluoromethoxy)phenylacetonitrile has also found use in other areas of chemistry and materials science. For example, it has been utilized as a building block in the synthesis of functionalized polymers with unique properties, such as enhanced thermal stability and mechanical strength. These polymers have potential applications in advanced materials for electronics, coatings, and other industrial sectors.

The environmental impact of 2-Methoxy-5-(trifluoromethoxy)phenylacetonitrile is another important consideration. Recent studies have focused on developing greener synthetic methods to reduce the environmental footprint associated with its production. Techniques such as catalytic processes and solvent-free reactions have shown promise in minimizing waste generation and energy consumption during synthesis.

In conclusion, 2-Methoxy-5-(trifluoromethoxy)phenylacetonitrile (CAS No. 886503-57-7) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing various scientific fields.